Cas no 178861-10-4 (Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-)

• Product Name: Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-
• CAS No: 178861-10-4
• MF: C₂₃H₂₀N₂O₂S
• MW: 388.482104301453
• CID: 1366693
• Update Time: 2024-08-16

Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-

• Inchi： 1S/C23H20N2O2S/c26-23(27)8-4-1-5-16-9-11-17(12-10-16)24-18-13-14-20-22(15-18)28-21-7-3-2-6-19(21)25-20/h2-3,6-7,9-15H,1,4-5,8H2,(H,26,27)
• InChI Key： JHARBRTUUJKBAS-UHFFFAOYSA-N
• SMILES： C1(CCCCC(O)=O)=CC=C(N=C2C=C3C(C=C2)=NC2=C(C=CC=C2)S3)C=C1

Computed Properties

• Exact Mass: 388.1247

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 558.8±50.0 °C(Predicted)
• PSA: 62.02
• pka: 4.75±0.10(Predicted)